Cas no 1131594-83-6 (Methyl [1,3'-biazetidine]-3-carboxylate)

• Product Name: Methyl [1,3'-biazetidine]-3-carboxylate
• CAS No: 1131594-83-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 1030248
• PubChem ID: 45072424
• Update Time: 2025-07-14

Methyl [1,3'-biazetidine]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl [1,3'-biazetidine]-3-carboxylate
• methyl 1-(azetidin-3-yl)azetidine-3-carboxylate
• DTXSID40662545
• EN300-7500334
• 1131594-83-6
• SB51927
• [1,3']BIAZETIDINYL-3-CARBOXYLIC ACID METHYL ESTER
• AKOS006291807
• DB-328239
• Methyl[1,3'-biazetidine]-3-carboxylate

• Inchi： 1S/C8H14N2O2/c1-12-8(11)6-4-10(5-6)7-2-9-3-7/h6-7,9H,2-5H2,1H3
• InChI Key： IREUKINWQIFJHT-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C1)C1CNC1)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Methyl [1,3'-biazetidine]-3-carboxylate

Methyl [1,3'-biazetidine]-3-carboxylate (CAS No. 1131594-83-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl [1,3'-biazetidine]-3-carboxylate, a compound with the chemical identifier CAS No. 1131594-83-6, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique 1,3'-biazetidine core structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The Methyl [1,3'-biazetidine]-3-carboxylate moiety presents a versatile scaffold that has been explored for its pharmacological properties and synthetic utility.

The 1,3'-biazetidine framework is a bicyclic heterocyclic system that combines the nitrogen-rich environment of azetidines with the rigidity of a fused ring system. This structural motif has been recognized for its ability to interact with biological targets in a manner that is both specific and potent. In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores, and the Methyl [1,3'-biazetidine]-3-carboxylate structure fits well within this trend.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylate group at the 3-position provides a reactive site that can be further functionalized through various chemical transformations. This reactivity has made it a valuable intermediate in synthetic chemistry, particularly in the construction of more intricate pharmacological agents. Researchers have leveraged this property to develop novel derivatives with enhanced biological activity.

In the context of pharmaceutical research, the Methyl [1,3'-biazetidine]-3-carboxylate compound has been investigated for its potential therapeutic applications. The bicyclic structure is known to mimic natural products and bioactive molecules, which often exhibit significant pharmacological effects. Preliminary studies have suggested that derivatives of this compound may have applications in treating various diseases, including inflammatory disorders and infectious diseases. The nitrogen atoms within the 1,3'-biazetidine ring can form hydrogen bonds with biological targets, enhancing binding affinity and efficacy.

The synthesis of Methyl [1,3'-biazetidine]-3-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the azetidine ring system followed by functionalization at the 3-position to introduce the carboxylate group. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

The chemical properties of Methyl [1,3'-biazetidine]-3-carboxylate also make it an interesting candidate for material science applications. The rigid structure and presence of functional groups provide opportunities for designing polymers and coordination complexes with tailored properties. Such materials could find use in coatings, adhesives, or even as components in electronic devices. The versatility of this compound underscores its importance beyond traditional pharmaceuticals.

The latest research in this field has focused on exploring new derivatives of Methyl [1,3'-biazetidine]-3-carboxylate that exhibit improved pharmacological profiles. By modifying various substituents on the core structure, researchers aim to enhance bioavailability, reduce side effects, and increase therapeutic efficacy. Computational modeling techniques have played a pivotal role in predicting the behavior of these derivatives before they are synthesized in the lab.

The role of computational chemistry in understanding the behavior of complex molecules like Methyl [1,3'-biazetidine]-3-carboxylate cannot be overstated. High-throughput virtual screening allows researchers to rapidly evaluate thousands of potential derivatives based on their predicted interactions with biological targets. This approach accelerates the drug discovery process by identifying promising candidates early on. Moreover, molecular dynamics simulations provide insights into how these compounds interact with their targets at an atomic level.

The environmental impact of synthesizing and using such compounds is also a growing concern in modern research. Efforts are underway to develop greener synthetic methods that minimize hazardous waste and energy consumption. Techniques like flow chemistry and biocatalysis are being explored as alternatives to traditional batch processing. These innovations not only improve sustainability but also enhance scalability for industrial applications.

In conclusion, Methyl [1,3'-biazetidine]-3-carboxylate (CAS No. 1131594-83-6) represents a fascinating molecule with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel drugs and materials. As research continues to uncover new possibilities for this compound and its derivatives, it will undoubtedly play an increasingly important role in addressing global challenges in medicine and materials science.